Cas no 1804064-27-4 (3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid)

• Product Name: 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid
• CAS No: 1804064-27-4
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 4938199
• Update Time: 2025-06-08

3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid

• Inchi： 1S/C10H12O3S/c1-6(10(12)13)7-2-3-9(14)8(4-7)5-11/h2-4,6,11,14H,5H2,1H3,(H,12,13)
• InChI Key： CKGYAGFLMVORJY-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1CO)C(C(=O)O)C

Computed Properties

• Exact Mass: 212.05071541 g/mol
• Monoisotopic Mass: 212.05071541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.5
• Molecular Weight: 212.27

Additional information on 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid

3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid (CAS No. 1804064-27-4): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid (CAS No. 1804064-27-4) has emerged as a compound of significant interest. This molecule, characterized by its unique hydroxymethyl and mercapto functional groups, offers a versatile scaffold for synthetic and medicinal applications. Researchers and industry professionals are increasingly exploring its potential in drug development, material science, and biochemical studies.

The structural features of 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid make it a valuable intermediate in organic synthesis. The presence of a thiol group (-SH) allows for selective conjugation reactions, which are pivotal in bioconjugation and polymer chemistry. Meanwhile, the hydroxymethyl moiety (-CH₂OH) enhances its solubility in polar solvents, facilitating its use in aqueous-phase reactions. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and environmental compatibility are paramount.

One of the most searched questions in scientific forums is: "What are the applications of thiol-containing compounds in drug design?" 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid addresses this query by serving as a building block for peptide mimetics and enzyme inhibitors. Its mercaptophenyl group can form disulfide bonds, a critical feature in stabilizing protein structures and designing targeted therapeutics. This property is particularly relevant in the development of anticancer agents and antiviral drugs, where molecular stability and specificity are crucial.

Another hot topic in the scientific community is the role of functionalized aromatic compounds in material science. The aromatic ring in 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid provides a rigid framework, while the hydroxymethyl and thiol groups offer sites for further modification. This dual functionality makes it a candidate for designing self-assembling monolayers (SAMs) and nanomaterials, which are widely used in sensors, coatings, and electronic devices.

From an analytical perspective, the compound’s CAS No. 1804064-27-4 is frequently searched in databases for spectroscopic data and chromatographic methods. Its UV-Vis and NMR spectra are well-documented, aiding in quality control and purity assessment. Researchers often inquire about "How to characterize thiol-containing acids using mass spectrometry?"—a question that underscores the importance of advanced analytical techniques in studying such molecules.

In conclusion, 3-(Hydroxymethyl)-4-mercaptophenylpropanoic acid (CAS No. 1804064-27-4) is a multifaceted compound with broad applicability. Its relevance to drug discovery, material engineering, and analytical chemistry positions it as a subject of ongoing research. As the scientific community continues to explore sustainable synthetic routes and bioactive molecules, this compound is poised to play a pivotal role in future innovations.